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Compound of Interest

Compound Name: Polyglyceryl-10 isostearate

Cat. No.: B590874 Get Quote

An In-depth Technical Guide to Polyglyceryl-10
Isostearate
This technical guide provides a comprehensive overview of the chemical structure, properties,

synthesis, and applications of Polyglyceryl-10 Isostearate, targeted at researchers, scientists,

and drug development professionals.

Chemical Structure and Composition
Polyglyceryl-10 isostearate is a non-ionic surfactant belonging to the polyglyceryl ester

family. Its structure consists of a hydrophilic polyglycerol-10 head and a lipophilic isostearic

acid tail.[1]

Polyglycerol-10 Moiety: The hydrophilic portion is a polymer of glycerol, containing an

average of ten glycerin units. This polyether backbone with multiple hydroxyl groups is

responsible for its water solubility and moisturizing properties.[1]

Isostearic Acid Moiety: The lipophilic part is isostearic acid, a branched-chain saturated fatty

acid with 18 carbon atoms.[1] This branched structure imparts unique steric properties that

contribute to the emulsifier's stability and sensory profile in formulations.

The esterification of the polyglycerol-10 with isostearic acid results in an amphiphilic molecule

capable of reducing the interfacial tension between oil and water phases.[1] The commercial
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product is typically a mixture containing mono-, di-, and tri-esters, along with unreacted

polyglycerol-10 and isostearic acid, the distribution of which depends on the synthesis

conditions.[1]

Physicochemical Properties
Polyglyceryl-10 isostearate is valued for its excellent emulsifying and skin-conditioning

properties. The following table summarizes its key physicochemical characteristics.
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Property Value Reference

Chemical Name

1,2,3-Propanetriol,

homopolymer,

isooctadecanoates (1:1) (10

mol glycerol average molar

ratio)

[2]

CAS Number 133738-23-5 [1]

Molecular Formula C48H96O22 [1][3]

Molecular Weight ~1025.26 g/mol [1][4]

Appearance
Pale yellow to light yellow

viscous liquid or paste
[5][6]

Odor Characteristic mild odor [5]

HLB Value
Approximately 12.0 - 13.5

(O/W emulsifier)
[1][6][7]

Solubility
Dispersible in water; soluble in

oils and some organic solvents
[5]

pH Neutral [8]

Acid Value (mg KOH/g)
< 5 (Typical for related

polyglyceryl esters)
[9]

Saponification Value (mg

KOH/g)

65 - 85 (Typical for related

polyglyceryl esters)
[9]

Viscosity Moderate to high [5]

Comedogenic Rating 1 (Low) [1]

Synthesis of Polyglyceryl-10 Isostearate
The primary industrial method for synthesizing Polyglyceryl-10 isostearate is through direct

esterification.
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Synthesis Workflow
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Emulsion Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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